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Compound of Interest

Compound Name:
3-Methyl-1-phenyl-1H-pyrazol-5-

amine

Cat. No.: B074369 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
3-Methyl-1-phenyl-1H-pyrazol-5-amine is a heterocyclic organic compound belonging to the

pyrazole class. The pyrazole scaffold is a crucial pharmacophore in medicinal chemistry, with

derivatives exhibiting a wide range of biological activities, including anti-inflammatory,

anticancer, antimicrobial, and analgesic properties.[1][2][3] This compound, specifically, serves

as a versatile synthetic intermediate for the development of more complex molecules, including

fused pyrazole ring systems and potential kinase inhibitors, making it a molecule of significant

interest in drug discovery and organic synthesis.[1][4] This guide provides a comprehensive

overview of its chemical properties, synthesis, and analytical characterization.

Chemical and Physical Properties
The fundamental chemical and physical properties of 3-Methyl-1-phenyl-1H-pyrazol-5-amine
are summarized below. These properties are essential for its handling, characterization, and

use in synthetic applications.
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Property Value Reference(s)

CAS Registry Number 1131-18-6 [5][6][7]

Molecular Formula C₁₀H₁₁N₃ [5][6][7]

Molecular Weight 173.21 g/mol [5][6][7]

IUPAC Name
3-methyl-1-phenyl-1H-pyrazol-

5-amine
[5]

Synonyms

5-Amino-3-methyl-1-

phenylpyrazole, 1-Phenyl-3-

methyl-5-aminopyrazole

[5][6][7]

Appearance
White to light yellow crystalline

powder

Melting Point 113 - 117 °C

Boiling Point ~333 °C

Spectroscopic Data
Spectroscopic analysis is critical for the structural elucidation and purity assessment of 3-
Methyl-1-phenyl-1H-pyrazol-5-amine.
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Technique Description Reference(s)

¹H NMR

The proton NMR spectrum is

expected to show

characteristic signals for the

methyl group (singlet), the

pyrazole ring proton (singlet),

and the phenyl group protons

(multiplets). The amine (NH₂)

protons would typically appear

as a broad singlet.

[6]

¹³C NMR

The carbon NMR spectrum will

display distinct signals for the

methyl carbon, the aromatic

carbons of the phenyl ring, and

the carbons of the pyrazole

ring.

[6][8]

Infrared (IR) Spectroscopy

The IR spectrum provides

information on functional

groups. Key absorptions would

include N-H stretching for the

amine group, C-H stretching

for aromatic and methyl

groups, and C=C/C=N

stretching from the aromatic

rings. Gas-phase IR spectrum

data is available from the NIST

WebBook.

[5][9]

Mass Spectrometry (MS)

Electron Ionization (EI) mass

spectrometry data is available,

which is useful for determining

the molecular weight and

fragmentation pattern to

confirm the structure. The

molecular ion peak [M]⁺ is

expected at m/z 173.

[5][6][9]
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Experimental Protocols
Synthesis via Knorr Pyrazole Synthesis
The most common and established method for synthesizing the pyrazole core of this

compound is the Knorr pyrazole synthesis, which involves the condensation of a β-dicarbonyl

compound with a hydrazine derivative.[10][11][12][13] The target compound, 3-methyl-1-
phenyl-1H-pyrazol-5-amine, is typically synthesized from its corresponding pyrazolone

precursor, 3-methyl-1-phenyl-1H-pyrazol-5(4H)-one (also known as PMP or Edaravone).

Protocol: Synthesis of 3-Methyl-1-phenyl-1H-pyrazol-5(4H)-one (Precursor)

This protocol outlines the synthesis of the pyrazolone intermediate.

Reactant Addition: In a round-bottom flask equipped with a reflux condenser, carefully

combine ethyl acetoacetate (1.0 equivalent) and phenylhydrazine (1.0 equivalent). Note: This

addition can be exothermic and should be handled with care.[11][14]

Heating: Heat the reaction mixture under reflux for approximately 1 to 1.5 hours.[11][14] The

reaction progress can be monitored by Thin Layer Chromatography (TLC).[12]

Isolation & Crystallization: After cooling the reaction mixture, which often results in a syrup or

sticky mass, add a small amount of a suitable solvent like diethyl ether or petroleum ether

and stir vigorously to induce crystallization.[11][14]

Purification: Collect the crude solid product by vacuum filtration. The pure 3-methyl-1-phenyl-

1H-pyrazol-5(4H)-one can be obtained by recrystallization from a solvent such as ethanol.

[11]

Subsequent chemical steps, such as amination, are required to convert the pyrazolone into the

final 3-methyl-1-phenyl-1H-pyrazol-5-amine product.

Visualized Workflows and Relationships
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Synthesis Workflow for Pyrazole Core
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Caption: Knorr synthesis of the pyrazolone precursor.

Analytical Characterization Workflow
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Caption: Standard analytical workflow for compound validation.

Reactivity and Applications
As a primary amine, 3-Methyl-1-phenyl-1H-pyrazol-5-amine is a nucleophile and undergoes

reactions typical for aromatic amines. Its pyrazole core makes it a valuable building block in

medicinal chemistry.
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Synthetic Intermediate: It is used in the synthesis of more complex heterocyclic systems,

such as pyrazolopyrimidines and other fused pyrazoles, which are investigated for various

pharmacological activities.[3]

Drug Development: The broader class of amino-pyrazoles is heavily researched for

applications as kinase inhibitors, anti-inflammatory agents (COX-2 inhibitors), and anticancer

therapeutics.[1][15][16] The presence of the reactive amine group allows for the

straightforward introduction of diverse substituents to build chemical libraries for structure-

activity relationship (SAR) studies.

Chemical Reactivity: As a chemical base, it reacts with acids to form salts. It can be

incompatible with strong oxidizing agents, isocyanates, and acid halides.[17]

Safety and Handling
Based on available safety data, 3-Methyl-1-phenyl-1H-pyrazol-5-amine is classified as

hazardous.

GHS Hazard Statements:

H302: Harmful if swallowed.[18][19][20]

H315: Causes skin irritation.[18][21]

H319: Causes serious eye irritation.[18][19][20][21]

H335: May cause respiratory irritation.[18][21]

Signal Word: Warning.[17]

Precautions:

Use in a well-ventilated area or outdoors.[17]

Wear appropriate personal protective equipment (PPE), including gloves, safety glasses,

and lab coat.[17]

Avoid breathing dust and avoid contact with skin and eyes.[17][18]
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Wash hands thoroughly after handling.[17]

Store in a cool, dry, well-ventilated place with the container tightly closed.[17][18]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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